Cas no 2309796-96-9 (3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide)

• Product Name: 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide
• CAS No: 2309796-96-9
• MF: C₁₀H₁₀F₃N₅O₂
• MW: 289.213911533356
• CID: 6210902
• PubChem ID: 121181887
• Update Time: 2025-07-22

3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide
• 3,3,3-trifluoro-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)propanamide
• 3,3,3-trifluoro-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)propanamide
• AKOS032733144
• 3,3,3-trifluoro-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• 2309796-96-9
• F6524-5553

• Inchi： 1S/C10H10F3N5O2/c1-20-9-3-2-6-15-16-7(18(6)17-9)5-14-8(19)4-10(11,12)13/h2-3H,4-5H2,1H3,(H,14,19)
• InChI Key： FHBHJFAXFIIVGJ-UHFFFAOYSA-N
• SMILES： FC(CC(NCC1=NN=C2C=CC(=NN12)OC)=O)(F)F

Computed Properties

• Exact Mass: 289.07865906g/mol
• Monoisotopic Mass: 289.07865906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide

Recent Advances in the Study of 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide (CAS: 2309796-96-9)

The compound 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide (CAS: 2309796-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoro and triazolopyridazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

One of the key areas of research has been the optimization of the synthetic pathway for 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from commercially available 6-methoxypyridazine, and successfully introduced the trifluoro and triazole functionalities with high regioselectivity. This advancement is crucial for enabling further preclinical and clinical studies.

Pharmacological evaluations have revealed that 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar-range IC50 values, suggesting high binding affinity and selectivity. Furthermore, in vivo studies using murine models have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Another significant finding comes from a recent collaborative study between academic and industrial researchers, which explored the compound's mechanism of action at the molecular level. X-ray crystallography and molecular docking simulations revealed that 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide binds to the ATP-binding pocket of target kinases, inducing conformational changes that disrupt downstream signaling. This mechanistic insight provides a foundation for the rational design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising results, challenges remain in the development of 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide. Issues such as potential toxicity and drug-drug interactions need to be thoroughly investigated in upcoming preclinical trials. Additionally, the compound's stability under various physiological conditions warrants further study to ensure its suitability for long-term therapeutic use.

In conclusion, 3,3,3-trifluoro-N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)propanamide represents a promising candidate in the field of medicinal chemistry, with its unique structural features and potent biological activity. Continued research efforts are expected to elucidate its full therapeutic potential and address the remaining challenges in its development. The integration of advanced synthetic methods, detailed pharmacological studies, and mechanistic insights will be pivotal in advancing this compound toward clinical applications.